Cas no 1368452-77-0 (3-(3,4-difluorophenyl)-3-methylbutanoic acid)

• Product Name: 3-(3,4-difluorophenyl)-3-methylbutanoic acid
• CAS No: 1368452-77-0
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 5802517
• PubChem ID: 79830732
• Update Time: 2025-06-26

3-(3,4-difluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-difluorophenyl)-3-methylbutanoic acid
• AKOS018389305
• EN300-1841335
• 1368452-77-0

• Inchi： 1S/C11H12F2O2/c1-11(2,6-10(14)15)7-3-4-8(12)9(13)5-7/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： BAUPXZRIXFBWCR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(C)CC(=O)O)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3,4-difluorophenyl)-3-methylbutanoic acid

Comprehensive Overview of 3-(3,4-Difluorophenyl)-3-Methylbutanoic Acid (CAS No. 1368452-77-0): Properties, Applications, and Industry Relevance

3-(3,4-Difluorophenyl)-3-methylbutanoic acid (CAS No. 1368452-77-0) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of the difluorophenyl moiety and the methylbutanoic acid backbone makes this compound a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3-(3,4-difluorophenyl)-3-methylbutanoic acid", "CAS 1368452-77-0 applications", and "fluorinated phenyl derivatives in drug discovery", reflecting its growing relevance in modern science.

The compound's molecular formula, C₁₁H₁₂F₂O₂, highlights its potential as a building block for bioactive molecules. Fluorinated compounds like 3-(3,4-difluorophenyl)-3-methylbutanoic acid are often explored for their enhanced metabolic stability and lipophilicity, which are critical in drug design. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such derivatives, as they align with the demand for sustainable and efficient synthetic routes.

In the pharmaceutical sector, CAS 1368452-77-0 is investigated for its role in developing small-molecule inhibitors and pro-drugs. Its structural similarity to non-steroidal anti-inflammatory drugs (NSAIDs) has prompted studies into its potential anti-inflammatory properties. Additionally, the agrochemical industry explores its utility in designing novel crop protection agents, leveraging the fluorine atoms' ability to improve binding affinity and environmental persistence.

From a synthetic perspective, the compound's preparation often involves palladium-catalyzed cross-coupling or Grignard reactions, topics frequently searched by organic chemists. The rise of automated synthesis platforms and machine learning in reaction optimization has further streamlined its production, making it more accessible for high-throughput screening.

Environmental and regulatory considerations are also pivotal. The European Chemicals Agency (ECHA) and FDA guidelines emphasize the need for thorough toxicity profiling of fluorinated compounds, driving research into safer alternatives. This aligns with the broader ESG (Environmental, Social, and Governance) trends influencing chemical manufacturing today.

In conclusion, 3-(3,4-difluorophenyl)-3-methylbutanoic acid (CAS No. 1368452-77-0) represents a critical intersection of innovation and practicality in chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting its adaptability to evolving industry needs. As precision medicine and sustainable agriculture gain traction, this compound is poised to remain a focal point in scientific and industrial discourse.